molecular formula C15H22O5 B1228214 3-Hydroxydeoxyartemisinin CAS No. 82003-85-8

3-Hydroxydeoxyartemisinin

Cat. No.: B1228214
CAS No.: 82003-85-8
M. Wt: 282.33 g/mol
InChI Key: GSQBSUPEPQSKLS-IPWDYVDJSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Hydroxydeoxyartemisinin is a derivative of artemisinin, a sesquiterpene lactone with a critical endoperoxide bridge responsible for its antimalarial activity. This compound is synthesized via microbial biotransformation of artemisinin using Aspergillus niger . Key structural features include the retention of the artemisinin core with a hydroxyl group at position 3 and the loss of an oxygen atom (deoxy modification) .

Identification of 3-hydroxydeoxyartemisinin relies on advanced analytical techniques:

  • GC–MS: A molecular ion peak at m/z 240.1 and fragment ions (e.g., m/z 211.1 from CHO loss) .
  • NMR: Distinct signals for the hydroxyl group and rearranged furan/lactone moieties compared to parent artemisinin .
  • HR-ESI–MS: Confirms molecular weight and fragmentation patterns .

In biotransformation studies, 3-hydroxydeoxyartemisinin accumulates steadily after 2 days of incubation with A. niger, indicating metabolic stability . However, its antiplasmodial activity remains unclear in the provided evidence, as only compounds 2, 3, and 7 were explicitly reported as inactive .

Properties

CAS No.

82003-85-8

Molecular Formula

C15H22O5

Molecular Weight

282.33 g/mol

IUPAC Name

(1R,2R,5S,6R,9R,10S,12R,13R)-2,13-dihydroxy-6,12-dimethyl-8,11-dioxatetracyclo[7.5.1.05,15.010,12]pentadecan-7-one

InChI

InChI=1S/C15H22O5/c1-6-7-3-4-9(16)8-5-10(17)15(2)13(20-15)12(11(7)8)19-14(6)18/h6-13,16-17H,3-5H2,1-2H3/t6-,7-,8+,9-,10-,11?,12-,13+,15-/m1/s1

InChI Key

GSQBSUPEPQSKLS-IPWDYVDJSA-N

SMILES

CC1C2CCC(C3C2C(C4C(O4)(C(C3)O)C)OC1=O)O

Isomeric SMILES

C[C@@H]1[C@H]2CC[C@H]([C@H]3C2[C@H]([C@H]4[C@](O4)([C@@H](C3)O)C)OC1=O)O

Canonical SMILES

CC1C2CCC(C3C2C(C4C(O4)(C(C3)O)C)OC1=O)O

Synonyms

3-hydroxydeoxyartemisinin
artemisinin, 3-hydroxydeoxy

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparison

Compound Molecular Formula Key Functional Groups Structural Modifications vs. Artemisinin
3-Hydroxydeoxyartemisinin C15H22O4 (inferred) 3-hydroxy, deoxygenated lactone Loss of one oxygen atom; hydroxylation at C3
Deoxyartemisinin (Compound 4) Likely C15H22O4 Deoxygenated lactone Loss of oxygen without hydroxylation
7β-Hydroxy-1-deoxy-10-deoxoartemisinin C15H24O4 7β-hydroxy, 1-deoxy, 10-deoxo Multiple deoxygenations and hydroxylation at C7
Artemethin-Ⅱ (Compound 9) C13H22O4 5α,8β-dihydroxy, rearranged rings Simplified carbon skeleton with dihydroxylation

Physicochemical Properties

  • Solubility : Hydroxylation (e.g., 3-hydroxy group) may enhance water solubility compared to deoxyartemisinin.
  • Stability : 3-Hydroxydeoxyartemisinin shows metabolic stability in fungal cultures, unlike compound 7, which degrades over time .

Key Research Findings and Gaps

  • Synthesis Efficiency : Biotransformation by A. niger is more efficient than chemical methods for introducing hydroxyl groups .
  • Data Gaps : Antiplasmodial IC50 values for 3-hydroxydeoxyartemisinin and deoxyartemisinin are missing in the provided evidence, necessitating further studies.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.